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PSM-5 TAM Panel Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing the PSM-5

TAM (Penetrant System Monitor) panel. The PSM-5 panel is a critical tool for monitoring the

performance of liquid penetrant inspection systems by detecting sudden changes in the

process.

Troubleshooting Guide
This guide addresses specific issues that may arise during the use of the PSM-5 TAM panel.

Issue 1: Inability to Detect Smaller Starburst Indications (e.g., Starbursts 4 and 5)

Q: Why can't I see the smaller, finer starburst indications on the PSM-5 panel?

A: This is a common issue that can point to several problems within your penetrant system or

with the panel itself. The primary causes are often related to improper panel preparation, issues

with the developer application, or contamination.

Possible Causes & Solutions
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Cause Solution

Improper Pre-processing

Ensure the panel is completely clean and dry

before applying the penetrant. Any residual

solvent or moisture in the fine cracks can inhibit

penetrant entry.

Developer Application Issues

An incorrect developer application layer can

obscure fine indications. Verify that the

developer is applied according to the

established baseline procedure.

Clogged Cracks

Over time, the fine cracks of the panel can

become clogged with penetrant or developer

residue, preventing new penetrant from

entering. If clogging is suspected, perform a

thorough cleaning of the panel.

Penetrant System Degradation

A sudden inability to see indications that were

previously visible could signal a problem with

the penetrant materials themselves, such as

contamination.

Troubleshooting Workflow for Undetected Starbursts
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Start: Starbursts 4 & 5
not visible

Was the panel thoroughly
cleaned and dried before use?

Action: Re-clean and dry the panel properly.
Refer to cleaning protocol.

No

Is the developer application
consistent with the baseline?

Yes

End: Problem Resolved

Action: Review and correct the
developer application technique.

No

Is the panel potentially clogged
from previous uses?

Yes

Action: Perform a thorough cleaning
(e.g., ultrasonic bath or solvent soak).

Yes

Investigate penetrant system for
contamination or degradation.

No

Click to download full resolution via product page

Caption: Troubleshooting flowchart for invisible starbursts.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1139225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue 2: Excessive Background Fluorescence

Q: The grit-blasted side of my panel shows excessive background fluorescence. What does

this indicate?

A: High background fluorescence on the washability test area can indicate a number of issues

with your penetrant system, particularly with the washing or emulsification steps.

Possible Causes & Solutions

Cause Solution

Over-dilution of Emulsifier

For hydrophilic emulsifier systems, an overly

diluted emulsifier may not effectively remove

excess penetrant.

Shortened Emulsifier Times
Insufficient emulsifier dwell time will result in

incomplete removal of the surface penetrant.

Absence of a Pre-wash

In some systems, a pre-wash step is necessary

to remove the bulk of the surface penetrant

before emulsification.

Contaminated Materials
Contamination in your penetrant or emulsifier

can lead to increased background fluorescence.

Frequently Asked Questions (FAQs)
Q: Is the PSM-5 TAM panel used to measure the sensitivity of a penetrant system?

A: No, this is a common misconception. The PSM-5 panel is not a sensitivity comparison tool;

its purpose is to detect sudden changes in the performance of a liquid penetrant inspection

system.

Q: How often should the PSM-5 TAM panel be used?

A: The panel should be processed at the beginning of each shift to verify the system's

performance. It should also be used anytime the system's reliability is in question.
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Q: What is the proper way to clean and store the PSM-5 TAM panel?

A: The panel should be cleaned immediately after each use to prevent the cracks from

clogging. For storage, immerse the panel in a fast-evaporating solvent such as acetone in a

sealed container.

Q: Can I use the same PSM-5 panel for different penetrant systems?

A: It is recommended to use a separate panel for each penetrant system to avoid false or

misleading results.

Q: What should I do when I receive a new PSM-5 TAM panel?

A: When you receive a new panel, you should establish a baseline by processing it with fresh,

unused penetrant materials. Document the results, including the number of visible starbursts

and the background appearance, with a 1:1 scale color photograph for future comparisons.

Experimental Protocols
Protocol 1: Standard PSM-5 TAM Panel Processing

This protocol outlines the standard procedure for using the PSM-5 panel to monitor a liquid

penetrant system.

Preparation:

Remove the panel from its solvent storage.

Wipe the panel with a clean, lint-free cloth before the solvent evaporates to prevent

streaking.

Dry the panel completely. For best results, use an air-circulating oven at 60-70°C for 15

minutes. Alternatively, a compressed air blast (<25 psi) can be used.

Allow the panel to cool to below 38°C before applying penetrant.

Processing:
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Apply the penetrant and process the panel in the same manner as your production parts.

To test the robustness of your system, you can use the most adverse processing

parameters, such as the minimum allowable penetrant dwell time and the maximum

allowable wash time.

Evaluation:

After the development step, evaluate the panel and compare the results to your

established baseline photograph. Note any changes in the number of visible starbursts,

their brightness, or the background fluorescence.

Post-use Cleaning and Storage:

Immediately after evaluation, remove the developer residue with a lint-free cloth.

Return the panel to its solvent storage container.

Standard PSM-5 Panel Workflow
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Preparation

Processing

Evaluation & Post-use

Remove from Solvent

Wipe with Lint-Free Cloth

Dry Panel (Oven or Air)

Cool Panel (<38°C)

Apply Penetrant

Process as Production Part

Evaluate Indications

Compare to Baseline

Clean Panel

Return to Solvent Storage
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Penetrant
(Contamination)
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(Contamination, Dilution)
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(Concentration)

Dwell Times
(Penetrant, Emulsifier, Developer)

Wash Parameters
(Pressure, Temperature, Time)

Drying
(Temperature, Time)
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To cite this document: BenchChem. [Common mistakes when using a PSM-5 TAM panel].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139225#common-mistakes-when-using-a-psm-5-
tam-panel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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